1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene
Overview
Description
1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene, also known as 1,3-difluorobenzene-2-methanesulfonate, is a synthetic organic compound belonging to the class of organofluorine compounds. This compound has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is used as a reagent in the synthesis of various compounds, and as a catalyst in certain reactions. In addition, it is used in the production of drugs and other pharmaceuticals, as well as in the production of polymers and other materials.
Mechanism of Action
The mechanism of action of 1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene is not fully understood. However, it is believed to act as a catalyst in certain reactions, and as a reagent in the production of drugs and other pharmaceuticals. It is also believed to act as an inhibitor of certain enzymes, and to have an effect on the activity of certain proteins.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, and to have an effect on the activity of certain proteins. In addition, it has been found to have an effect on the expression of certain genes, and to have an effect on the production of certain hormones.
Advantages and Limitations for Lab Experiments
1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene has a number of advantages and limitations for laboratory experiments. One of the main advantages of this compound is its low cost and availability. In addition, it is relatively easy to work with, and can be used in a variety of reactions and experiments. On the other hand, it is relatively unstable and can be easily degraded in the presence of light and heat.
Future Directions
1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene has a wide range of potential applications in the fields of chemistry, biochemistry, and pharmacology. Some of the potential future directions for this compound include its use in the synthesis of novel compounds, such as pharmaceuticals and polymers, and its use as a catalyst in certain reactions. In addition, it could be used in the study of biochemical and physiological processes, such as enzyme kinetics and signal transduction. Furthermore, it could be used in the production of drugs and other pharmaceuticals, as well as in the production of polymers and other materials.
Synthesis Methods
1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene can be synthesized through a number of methods. One of the most common methods is the reaction of bromine with 2-methanesulfonylmethylbenzene in the presence of a catalytic amount of palladium. This reaction proceeds in the presence of a base, such as sodium hydroxide, and yields this compound as the major product. Another method involves the reaction of 1-bromo-3,4-difluorobenzene with 2-methanesulfonylmethylbenzene in the presence of a base, such as sodium hydroxide. This reaction yields this compound as the major product.
Scientific Research Applications
1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene is a versatile compound that has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including pharmaceuticals, polymers, and other materials. In addition, it is used as a catalyst in certain reactions, and as a reagent in the production of drugs and other pharmaceuticals. It is also used in the study of biochemical and physiological processes, such as enzyme kinetics and signal transduction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene involves the introduction of a bromine atom, two fluorine atoms, and a methanesulfonylmethyl group onto a benzene ring.", "Starting Materials": [ "Benzene", "Bromine", "Fluorine gas", "Methanesulfonyl chloride", "Sodium carbonate", "Sodium iodide", "Acetone", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of benzene using bromine in the presence of a Lewis acid catalyst such as FeBr3 or AlBr3 to yield bromobenzene.", "Step 2: Fluorination of bromobenzene using fluorine gas in the presence of a catalyst such as FeF3 or AgF to yield 1-bromo-3,4-difluorobenzene.", "Step 3: Methanesulfonylation of 1-bromo-3,4-difluorobenzene using methanesulfonyl chloride in the presence of a base such as sodium carbonate to yield 1-bromo-3,4-difluoro-2-(methanesulfonyl)benzene.", "Step 4: Reduction of the methanesulfonyl group to a methylene group using sodium borohydride in the presence of hydrochloric acid to yield 1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene.", "Step 5: Deprotection of the methanesulfonylmethyl group using sodium hydroxide in the presence of a solvent such as diethyl ether to yield the final product, 1-bromo-3,4-difluoro-2-(methanesulfonylmethyl)benzene." ] } | |
CAS RN |
1823318-61-1 |
Molecular Formula |
C8H7BrF2O2S |
Molecular Weight |
285.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]aniline](/img/structure/B6257370.png)